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Compound of Interest

Compound Name: 2-(Bromomethyl)-3-fluoropyridine

Cat. No.: B055446

For laboratory professionals engaged in research, scientific analysis, and drug development,
the proper management and disposal of chemical reagents are paramount to ensuring a safe
and compliant operational environment. This guide provides a comprehensive, step-by-step
procedure for the safe disposal of 2-(Bromomethyl)-3-fluoropyridine, a compound that
necessitates careful handling due to its hazardous properties. Adherence to these protocols is
critical for personnel safety, environmental protection, and regulatory compliance.

Immediate Safety and Hazard Information

2-(Bromomethyl)-3-fluoropyridine is a flammable liquid and vapor that can cause skin, eye,
and respiratory irritation.[1] All handling and disposal operations must be conducted in a well-
ventilated area, preferably within a certified chemical fume hood. The use of appropriate
personal protective equipment (PPE) is mandatory to prevent exposure.

Key Safety Precautions:

o Wear chemical-resistant gloves, safety goggles, and a protective lab coat.[2]

Avoid breathing vapors, mists, or gas.[3]

Keep away from heat, sparks, open flames, and hot surfaces.[2][3][4]

Use non-sparking tools and take precautionary measures against static discharge.[2][4]

Ensure all metal parts of the equipment are grounded.[2]
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Quantitative Data for Hazard Assessment

The following table summarizes key quantitative data for 2-(Bromomethyl)-3-fluoropyridine,
compiled from safety data sheets. This information is essential for a comprehensive risk
assessment prior to handling and disposal.

Parameter Value Source
Physical State Liquid [2]
Appearance Yellow [2]

107 - 108 °C [ 224.6 - 226.4 °F

Boiling Point @ 760 mmHg [2]
Flash Point 13°C/55.4°F [2]
UN Number UN1993 [2]
Hazard Class 3 (Flammable liquid) [2]
Packing Group I [2]

Step-by-Step Disposal Protocol

The fundamental principle for the disposal of 2-(Bromomethyl)-3-fluoropyridine is to manage
it as hazardous chemical waste. It must never be poured down the drain or discarded with
regular trash.[2]

1. Waste Segregation and Collection:

o Designate a Container: Use a dedicated, properly labeled waste container for "Halogenated
Organic Waste."

o Material Compatibility: The container should be made of a compatible material, such as high-
density polyethylene (HDPE) or glass, with a secure, leak-proof lid.

e Pure Compound: Carefully transfer any unused or waste 2-(Bromomethyl)-3-
fluoropyridine into the designated container.
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Solutions: If the compound is in a solution, pour the solution into the same designated liquid
halogenated organic waste container.

Avoid Mixing: Do not mix this waste with incompatible materials such as strong oxidizing
agents, acids, acid anhydrides, or acid chlorides.[2]

. Contaminated Material Disposal:

Any materials that have come into contact with 2-(Bromomethyl)-3-fluoropyridine,
including pipette tips, contaminated gloves, and absorbent pads, must be disposed of as
hazardous waste in the same designated container.

. Container Management:

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"2-(Bromomethyl)-3-fluoropyridine,” and any other constituents of the waste stream. Affix
the appropriate hazard symbols (e.g., flammable liquid).

Storage: Keep the waste container tightly closed when not in use. Store it in a designated,
well-ventilated, and secure area away from sources of ignition.[2] Secondary containment is
recommended to mitigate potential leaks.

. Empty Container Decontamination:

Original containers of 2-(Bromomethyl)-3-fluoropyridine must be triple-rinsed with a
suitable solvent (e.g., acetone or ethanol).

The rinsate from this process is also considered hazardous waste and must be collected and
added to the halogenated organic waste container.

After triple-rinsing, the defaced, empty container may be disposed of as non-hazardous
waste, in accordance with institutional policies.

. Arranging for Professional Disposal:

Once the hazardous waste container is full, or in line with your institution's waste
accumulation time limits, arrange for its collection by a licensed hazardous waste disposal
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company.[2]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 2-
(Bromomethyl)-3-fluoropyridine and associated materials.
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Waste Generation
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Caption: Disposal workflow for 2-(Bromomethyl)-3-fluoropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

